Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl 2-(4-carboxybutanamido)ethyl phosphate
Overview
Description
Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl 2-(4-carboxybutanamido)ethyl phosphate is an aliphatic compound with a long chain of 42 carbons . It is a versatile chemical compound used in various scientific research applications. Its multifunctional properties make it an ideal candidate for drug delivery systems, biomaterial coatings, and gene therapy vectors.
Molecular Structure Analysis
The molecular structure of this compound can be found in the PubChem database .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be found in the PubChem database .Scientific Research Applications
Micellar Structures and Surface Activity
Sodium bis(2-ethylhexyl)phosphate and similar compounds have been extensively studied for their ability to form unique micellar structures and reverse micelles in solutions. These studies focus on understanding the physicochemical properties of these micelles, which can have various applications in areas such as material science and chemistry.
Formation of Rodlike Reversed Micelles : Sodium bis(2-ethylhexyl)phosphate has been shown to form very large rodlike reversed micelles in certain solutions, with size influenced by the removal of water from the solution. This characteristic is driven by long-range electrostatic interactions, which are crucial for the formation of these giant reversed micelles (Yu & Neuman, 1994).
Comparative Studies with Similar Surfactants : Comparative studies have been conducted between Sodium bis(2-ethylhexyl)phosphate and similar surfactants to understand their different physicochemical behaviors, especially in relation to their structural properties and surface activity. These studies provide insights into the molecular interactions and behavior of these compounds in various environments (Luan et al., 2002).
Microemulsion and Phase Equilibrium
The formation of microemulsions using Sodium bis(2-ethylhexyl)phosphate has been an area of interest, particularly in understanding the phase behavior and equilibrium in different solution systems.
- Phase Equilibrium in Microemulsion Systems : The phase equilibrium of sodium bis(2-ethylhexyl)phosphate in various systems, like water/n-heptane/sodium chloride, has been extensively studied. This research provides valuable data on the structures of the microemulsion phases and their aggregation behavior, which is crucial for applications in fields like nanotechnology and materials science (Shioi et al., 1991).
Biocompatibility and Environmental Concerns
Recent studies have also focused on the environmental impact and biocompatibility of compounds like Sodium bis(2-ethylhexyl)phosphate, considering their widespread use in various products.
- Exposure and Health Risks : The presence and impact of organophosphate esters, including compounds similar to Sodium bis(2-ethylhexyl)phosphate, in the environment and their potential health risks have been a subject of concern. Research in this area focuses on understanding the exposure levels, especially in vulnerable populations like children, and assessing the risks associated with these compounds (He et al., 2018).
Properties
IUPAC Name |
sodium;2-(4-carboxybutanoylamino)ethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H80NO11P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-32-41(47)51-36-38(37-53-55(49,50)52-35-34-43-39(44)30-29-31-40(45)46)54-42(48)33-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h38H,3-37H2,1-2H3,(H,43,44)(H,45,46)(H,49,50);/q;+1/p-1/t38-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDVPYKPXKPQSMT-XVYLPRMCSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCCNC(=O)CCCC(=O)O)OC(=O)CCCCCCCCCCCCCCC.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCCNC(=O)CCCC(=O)O)OC(=O)CCCCCCCCCCCCCCC.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H79NNaO11P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60677171 | |
Record name | Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl 2-(4-carboxybutanamido)ethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60677171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
828.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
474923-45-0 | |
Record name | Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl 2-(4-carboxybutanamido)ethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60677171 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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